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Introduction
The rock art of the Hoggar Mountains in the central Sahara, Algeria, represents a significant

cultural heritage, offering insights into the prehistoric life, environment, and beliefs of the

region's former inhabitants. Determining the age of this rock art is crucial for its interpretation

and for understanding the timeline of human occupation and climatic changes in the Sahara.

Direct dating of the rock art has proven challenging. Consequently, a combination of relative

dating techniques and absolute dating of associated materials provides the current

chronological framework.

These application notes provide an overview of the principal dating methods applicable to the

rock art of the Hoggar Mountains, with a focus on Optically Stimulated Luminescence (OSL)

dating of associated sediments and Accelerator Mass Spectrometry (AMS) radiocarbon dating

of organic materials, which, while not yet successfully applied directly to Hoggar rock art,

remains a key potential method.

Chronological Framework of Hoggar Mountains
Rock Art
The chronology of the rock art in the Hoggar Mountains and the wider Central Sahara is

primarily based on a sequence of distinct stylistic periods. The absolute ages for these periods
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are derived from indirect dating of associated archaeological and geological contexts. There is

an ongoing debate between a "long chronology," which posits an earlier onset of rock art

production, and a "short chronology," which suggests a more recent beginning.

Stylistic Period
General Chronology (Years
Before Present)

Key Characteristics

Round Head Period c. 10,000 - 8,000 BP

Characterized by paintings of

figures with round, featureless

heads and often floating or

ethereal bodies. OSL dating of

sediments at sites in the

nearby Tassili n'Ajjer suggests

that the production of these

paintings occurred after 9,000-

10,000 years ago.[1]

Pastoral Period c. 7,500 - 4,000 BP

Dominated by depictions of

domesticated cattle, sheep,

and goats, as well as scenes

of daily life, herding, and

hunting.

Horse Period c. 3,000 - 2,000 BP

Marked by the appearance of

horses, often with chariots,

indicating increased mobility

and new cultural influences.

Camel Period c. 2,000 BP - Present

The most recent phase,

characterized by engravings

and paintings of dromedary

camels, reflecting the

increasing aridification of the

Sahara.
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Optically Stimulated Luminescence (OSL) Dating of
Associated Sediments
Application: OSL dating is an indirect method used to determine the last time mineral grains

(typically quartz) in sediments were exposed to sunlight. In the context of rock art, OSL can

date the burial of sediments that have accumulated over petroglyphs (engravings) or the

deposition of layers on which artists may have stood to create pictographs (paintings). This

provides a minimum age for the rock art.

Experimental Protocol: OSL Dating of Sediments Overlying Rock Art

This protocol is based on methodologies applied to Saharan rock art, such as the study by

Mercier et al. (2012) in the Tassili n'Ajjer.

1. Sample Collection:

Identify rock art panels partially covered by sediment deposits.
Under controlled, light-safe conditions (typically at night or using thick, light-proof materials),
collect sediment samples from directly overlying the rock art.
Samples should be taken in opaque tubes or containers to prevent exposure to light, which
would reset the luminescence signal.
Collect samples from different stratigraphic layers if present to establish a chronology of
deposition.
Also, collect a sample of the host sediment at a sufficient distance from the rock art to
measure the environmental dose rate.

2. Laboratory Preparation:

In a darkroom under safe-light conditions (typically red light), process the sediment samples.
Treat the samples with hydrochloric acid (HCl) and hydrogen peroxide (H₂O₂) to remove
carbonates and organic matter.
Sieve the samples to isolate the desired grain size, typically coarse-grained quartz (100-200
µm).
Etch the quartz grains with hydrofluoric acid (HF) to remove the outer layer that has been
affected by alpha radiation.

3. Luminescence Measurement:
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Mount the purified quartz grains on stainless steel discs using a silicone spray.
Use a luminescence reader equipped with a stimulation light source (e.g., blue LEDs for
quartz) and a sensitive detector to measure the OSL signal.
The Single-Aliquot Regenerative-dose (SAR) protocol is a standard procedure for
determining the equivalent dose (Dₑ), which is the total radiation dose absorbed by the
quartz grains since their burial.

4. Dose Rate Determination:

The environmental dose rate (Dᵣ) is the rate at which the sediment has been exposed to
radiation from naturally occurring radioactive elements (uranium, thorium, potassium) in the
surrounding sediment and from cosmic rays.
This is determined by analyzing the host sediment sample using techniques such as high-
resolution gamma spectrometry or inductively coupled plasma mass spectrometry (ICP-MS).

5. Age Calculation:

The age of the sediment is calculated using the formula: Age = Equivalent Dose (Dₑ) / Dose
Rate (Dᵣ).

Accelerator Mass Spectrometry (AMS) Radiocarbon
Dating of Pigments
Application: AMS radiocarbon dating can be used to directly date rock art that was created

using organic materials, such as charcoal or binders (e.g., plant sap, animal fats) mixed with

mineral pigments. While this method has not yet been successfully applied to the rock art of the

Hoggar Mountains, it remains a critical area of research. The following protocol is based on

successful applications in other regions of Africa.

Experimental Protocol: AMS Radiocarbon Dating of Carbon-Based Pigments

1. Sample Collection:

Identify rock art with pigments that are likely to contain organic carbon (e.g., black charcoal-
based paintings).
A two-stage sampling strategy is often employed. First, a minuscule sample is taken for
characterization to confirm the presence of organic carbon.
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If organic carbon is confirmed, a slightly larger sample (still typically less than a square
centimeter) is carefully removed from the rock face using sterile instruments.
Detailed documentation, including high-resolution photographs, should be made before and
after sampling.

2. Sample Characterization:

Analyze the pigment sample using non-destructive techniques such as Scanning Electron
Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDS), Raman spectroscopy,
and Fourier Transform Infrared (FTIR) spectroscopy.
This step is crucial to identify the composition of the pigment and any potential contaminants
(e.g., oxalates, modern organic matter).

3. Pre-treatment and Carbon Extraction:

The goal of pre-treatment is to remove any contaminating carbon that is not original to the
paint.
A common pre-treatment procedure is an acid-base-acid (ABA) wash. This involves
sequential treatment with hydrochloric acid (HCl) to remove carbonates, sodium hydroxide
(NaOH) to remove humic acids, and a final HCl wash.
For very small samples, a low-temperature plasma oxidation technique can be used to
selectively remove organic carbon without affecting the mineral matrix.

4. AMS Measurement:

The extracted carbon is converted to graphite.
The graphite target is then analyzed in an Accelerator Mass Spectrometer to measure the
ratio of ¹⁴C to ¹²C and ¹³C.
The measured ¹⁴C concentration is used to calculate the radiocarbon age.

5. Calibration:

The radiocarbon age is then calibrated to a calendar age range using a standard calibration
curve (e.g., IntCal20) to account for past variations in atmospheric ¹⁴C concentration.
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Caption: Workflow for indirect and direct dating of rock art.
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Caption: Relationship between dating methods and rock art chronology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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